Cas no 54367-64-5 (5-chloro-1-phenyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-chloro-1-phenyl-1H-pyrazole-4-carboxylic acid
• CAS No: 54367-64-5
• MF: C₁₀H₇ClN₂O₂
• MW: 222.627781152725
• CID: 940886
• PubChem ID: 7147125
• Update Time: 2025-04-19

5-chloro-1-phenyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• IFLAB-BB F2124-0060
• 5-Chloro-1-phenyl-1H-pyrazole-4-carboxylic acid
• 5-Chlor-1-phenyl-4-pyrazol-carbonsaeure
• 5-chloro-1-phenyl-1H-pyrazol-4-carboxylic acid
• 5-chloro-1-phenyl-1H-pyrazole-4-carboxylic acid ester
• AC1OGDH6
• F2124-0060
• STL227869
• SureCN3076270
• 54367-64-5
• EN300-146397
• G23887
• 5-chloro-1-phenyl-1H-pyrazole-4-carboxylicacid
• 5-chloro-1-phenylpyrazole-4-carboxylic acid
• SCHEMBL3076270
• CS-0234727
• AKOS000320067
• DTXSID30428056
• SOKCDRLJSDODJA-UHFFFAOYSA-N
• 5-chloro-1-phenyl-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C10H7ClN2O2/c11-9-8(10(14)15)6-12-13(9)7-4-2-1-3-5-7/h1-6H,(H,14,15)
• InChI Key： SOKCDRLJSDODJA-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 222.0196052g/mol
• Monoisotopic Mass: 222.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 399.3±22.0 °C at 760 mmHg
• Flash Point: 195.3±22.3 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-chloro-1-phenyl-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)